N-(2,3-dimethoxybenzyl)-2-(3-oxo-5,6,7,8-tetrahydrocinnolin-2(3H)-yl)acetamide

• IUPAC Name: N-[(2,3-dimethoxyphenyl)methyl]-2-(3-oxo-5,6,7,8-tetrahydrocinnolin-2-yl)acetamide
• InChI: InChI=1S/C19H23N3O4/c1-25-16-9-5-7-14(19(16)26-2)11-20-17(23)12-22-18(24)10-13-6-3-4-8-15(13)21-22/h5,7,9-10H,3-4,6,8,11-12H2,1-2H3,(H,20,23)
• InChI Key: AFDMDVGCWOAJLN-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC(=C1OC)CNC(=O)CN2C(=O)C=C3CCCCC3=N2
• Molecular Formula: C19H23N3O4
• Molecular Weight: 357.4 g/mol

Description

The compound "N-(2,3-dimethoxybenzyl)-2-(3-oxo-5,6,7,8-tetrahydrocinnolin-2(3H)-yl)acetamide" is part of a class of chemicals that include various functional groups and structural elements common in many natural and pharmaceutical products. Research in this area often focuses on synthesizing novel compounds with potential biological activities, elucidating their structure, and studying their chemical and physical properties.

Synthesis Analysis

Novel compounds, including derivatives similar to the one of interest, have been synthesized using various methods. A method involves using potassium salts of p-methoxy- and 2,4-dimethoxybenzyl N-acetylcarbamate for affording substituted products, showcasing versatility in synthetic studies for pharmaceutical products (Sakai et al., 2022).

Molecular Structure Analysis

The molecular structure of related compounds has been characterized using techniques like single-crystal X-ray diffraction, demonstrating specific conformations and structural features essential for understanding the molecular interactions and properties of these compounds (霍静倩 et al., 2016).

Chemical Reactions and Properties

Research has demonstrated the utility of specific protecting groups in synthetic reactions, such as the use of 2,4-dimethoxybenzyl (Dmob) as an amide protecting group for glycosyl donors, facilitating efficient synthesis by preventing undesirable side reactions (Kelly & Jensen, 2001).

Physical Properties Analysis

The physical properties of compounds, including melting points, solubility, and crystal structure, are crucial for understanding their behavior in different environments. These properties are often determined through methods like X-ray crystallography and nuclear magnetic resonance (NMR) spectroscopy (Patel et al., 2022).

Chemical Properties Analysis

The chemical properties, such as reactivity, stability, and interaction with other molecules, are essential for the application and synthesis of new compounds. Studies on compounds with structural similarities have focused on their potential biological activities and their interactions at the molecular level (Debnath & Ganguly, 2015).

Scientific Research Applications

Structural Characterization and Synthetic Approaches

• Structural Analysis : The structural aspects of acetamide derivatives have been extensively studied, revealing the importance of their conformational characteristics in determining their reactivity and interaction capabilities. For example, the study on the structure of N-(4-Chloro-α,α-dimethoxybenzyl)acetamide highlights the conformational attributes of acetamide groups, which are crucial in many natural and pharmaceutical products (B. Hajjem et al., 1993).

• Synthesis of Benzyl N-Acetylcarbamate Derivatives : Research into the synthesis of p-methoxy- and 2,4-dimethoxybenzyl N-acetylcarbamate potassium salts demonstrates the versatility of these compounds in producing N-alkylacetamides. These studies are crucial for advancing synthetic methodologies for producing compounds with potential pharmaceutical applications (Takeo Sakai et al., 2022).

Applications in Material Science and Pharmaceuticals

• Photoreactive Compounds : Research on model compounds with substituted nitrobenzyl groups bonded to N-(4-hydroxy-3-methoxybenzyl)acetamide sheds light on their photoreactivity, which is essential for understanding their potential applications in material science and drug delivery systems (A. Katritzky et al., 2003).

• Peripheral Benzodiazepine Receptor Ligands : Studies on compounds like [3H]N-(2,5-dimethoxybenzyl)-N-(5-fluoro-2-phenoxyphenyl)acetamide ([3H]DAA1106) offer insights into their binding characteristics to peripheral benzodiazepine receptors. This research is pivotal for developing diagnostic and therapeutic tools in neurology and oncology (S. Chaki et al., 1999).

Antioxidant Activity and Molecular Interactions

• Antioxidant Properties : The antioxidant capabilities of capsaicin analogues, including N-(4-hydroxy-3-methoxybenzyl)acetamide, have been evaluated through computational and spectroscopic methods. Understanding the antioxidant mechanisms of these compounds is vital for their potential use in mitigating oxidative stress-related diseases (D. Yancheva et al., 2020).